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Compound of Interest

Compound Name: Lead oxalate

Cat. No.: B3029881 Get Quote

This technical guide provides an in-depth overview of lead oxalate, a key inorganic compound.

It is intended for researchers, scientists, and professionals in drug development and related

fields who require detailed chemical information, including its fundamental properties and

synthesis protocols.

Core Properties of Lead Oxalate
Lead(II) oxalate is an organic salt with the chemical formula PbC₂O₄. It presents as a heavy,

white solid under standard conditions.[1]

The fundamental physicochemical properties of lead oxalate are summarized in the table

below for quick reference.
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Property Value

CAS Number 814-93-7[1][2][3]

Molecular Formula C₂O₄Pb[3][4][5]

Molecular Weight 295.22 g/mol [5][6][7]

Appearance White Powder[1]

Density 5.28 g/cm³[1]

Melting Point 327.4 °C (621.3 °F; 600.5 K)[1]

Water Solubility 0.0091 g/100 ml (25 °C)[1]

Synthesis of Lead Oxalate: Experimental Protocol
The most common method for preparing lead(II) oxalate is through a metathesis reaction

involving aqueous solutions of a soluble lead(II) salt, such as lead(II) nitrate, and an alkali

metal oxalate, like sodium oxalate.[1]

Objective: To synthesize lead(II) oxalate via precipitation reaction.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Sodium oxalate (Na₂C₂O₄)

Deionized water

Beakers

Graduated cylinders

Stirring rod

Buchner funnel and filter paper

Drying oven

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Lead(II)_oxalate
https://www.ottokemi.com/specsheet/lead-oxalate.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-oxalate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-oxalate
https://webbook.nist.gov/cgi/inchi?ID=B6000067&Mask=80
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7494686.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7494686.htm
https://www.ottokemi.com/lead-compounds/lead-oxalate.aspx
https://www.chemwhat.com/lead-oxalate-cas-814-93-7/
https://en.wikipedia.org/wiki/Lead(II)_oxalate
https://en.wikipedia.org/wiki/Lead(II)_oxalate
https://en.wikipedia.org/wiki/Lead(II)_oxalate
https://en.wikipedia.org/wiki/Lead(II)_oxalate
https://www.benchchem.com/product/b3029881?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_oxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Solution Preparation:

Prepare a 0.5 M solution of lead(II) nitrate by dissolving the appropriate mass in deionized

water.

Prepare a 0.5 M solution of sodium oxalate by dissolving the appropriate mass in

deionized water.

Precipitation:

Slowly add the sodium oxalate solution to the lead(II) nitrate solution while continuously

stirring.

A white precipitate of lead(II) oxalate will form immediately.

Isolation and Purification:

Allow the precipitate to settle.

Decant the supernatant liquid.

Wash the precipitate with deionized water multiple times to remove any unreacted

reagents.

Collect the solid product by vacuum filtration using a Buchner funnel.

Drying:

Dry the collected lead(II) oxalate in a drying oven at a temperature below its

decomposition point.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of lead oxalate
and its chemical structure, adhering to the specified visualization requirements.
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Caption: Experimental workflow for the synthesis of lead oxalate.

Caption: Chemical structure of lead(II) oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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